Cas no 1261887-98-2 ((5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine)

• Product Name: (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine
• CAS No: 1261887-98-2
• MF: C₁₅H₁₃F₄N
• MW: 283.264037847519
• CID: 4992595
• Update Time: 2025-07-17

(5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

• Inchi： 1S/C15H13F4N/c1-20(2)14-8-7-10(16)9-12(14)11-5-3-4-6-13(11)15(17,18)19/h3-9H,1-2H3
• InChI Key： LQYYPSRGDSJJEV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CC=CC=1C(F)(F)F)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.7
• Topological Polar Surface Area: 3.2

Additional information on (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

Introduction to (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine (CAS No. 1261887-98-2)

(5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine (CAS No. 1261887-98-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluoro-substituted biphenyl moiety and a dimethylamine group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The fluorine atom in the 5-position of the biphenyl ring and the trifluoromethyl group on the 2'-position of the second phenyl ring contribute to the compound's lipophilicity and metabolic stability. These properties are crucial for optimizing drug delivery and enhancing the compound's pharmacokinetic profile. The dimethylamine group, on the other hand, imparts basicity to the molecule, which can influence its interaction with biological targets such as receptors and enzymes.

Recent studies have highlighted the potential of (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antidepressant and anxiolytic effects in preclinical models. The mechanism of action is believed to involve modulation of serotonin and norepinephrine reuptake, similar to that of selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs).

In addition to its potential as an antidepressant, (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural versatility of (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine also makes it an attractive scaffold for drug discovery and development. Researchers have used this compound as a starting point to synthesize a series of derivatives with enhanced potency and selectivity. For example, modifications to the biphenyl ring or the dimethylamine group have led to compounds with improved binding affinities for specific receptors or enzymes.

In terms of safety, preclinical studies have indicated that (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine has a favorable toxicity profile. It has been shown to be well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine typically involves multi-step procedures, including coupling reactions, fluorination, and amine functionalization. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

In conclusion, (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine (CAS No. 1261887-98-2) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new applications and optimize its therapeutic potential, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.